Cas no 22490-32-0 (Benzene, 2-(chloromethyl)-1-ethyl-4-nitro-)

• Product Name: Benzene, 2-(chloromethyl)-1-ethyl-4-nitro-
• CAS No: 22490-32-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1410523
• PubChem ID: 12375939
• Update Time: 2025-04-20

Benzene, 2-(chloromethyl)-1-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethyl)-1-ethyl-4-nitro-
• 2-(chloromethyl)-1-ethyl-4-nitrobenzene
• 22490-32-0
• SCHEMBL6681084
• G52924
• 3-chloromethyl-4-ethylnitrobenzene
• alpha-chloro-2-ethyl-5-nitrotoluene
• EN300-705585
• DTXSID60495094
• WZDFOTBBBHGNCZ-UHFFFAOYSA-N

• Inchi： 1S/C9H10ClNO2/c1-2-7-3-4-9(11(12)13)5-8(7)6-10/h3-5H,2,6H2,1H3
• InChI Key： WZDFOTBBBHGNCZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes